(R)​-​Darifenacin-d4

Specification

• CAS No.: 1261734-81-9
• Molecular Formula: C₂₈H₂₆D₄N₂O₂
• Molecular Weight: 430.57

Introduction

Chemical Structure and Properties

(R)-Darifenacin-d4 is characterized by its specific chiral configuration and deuterium labeling. It has the molecular formula C28H26D4N2O2 with a molecular weight of 430.57 g/mol. The compound exists as a white solid and exhibits solubility in chloroform. As the name suggests, this molecule contains four deuterium atoms (a stable isotope of hydrogen) integrated into its structure, specifically in the ethyl chain connecting the pyrrolidine and benzofuran moieties.

Structural Characteristics

The IUPAC name for the compound is (R)-1-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetamide with deuterium labeling at specific positions. It is also known by synonyms such as (R)-(+)-3-(1-Carbamoyl-1,1-diphenylmethyl)-1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]pyrrolidine and ent-Darifenacin. The "R" configuration indicates its specific stereochemistry, distinguishing it from the "S" enantiomer found in the therapeutic form of Darifenacin.

Relation to Darifenacin

(R)-Darifenacin-d4 is directly related to Darifenacin, which is a selective M3 muscarinic receptor antagonist used in the treatment of overactive bladder. While Darifenacin itself is used therapeutically, (R)-Darifenacin-d4 serves primarily as an analytical tool rather than a therapeutic agent. The parent drug, Darifenacin, functions by blocking the M3 muscarinic acetylcholine receptors, which inhibits bladder contractions and helps manage symptoms of urinary incontinence.

Enantiomeric Relationship

It's important to note that (R)-Darifenacin-d4 is specifically the labeled analog of (R)-Darifenacin, which is considered the enantiomeric impurity of the therapeutic Darifenacin. In pharmaceutical manufacturing and quality control, monitoring the presence of this enantiomeric impurity is crucial for ensuring the efficacy and safety of the medicinal product.

Applications in Research and Analysis

Use as an Internal Standard

One of the primary applications of (R)-Darifenacin-d4 is as an internal standard in analytical chemistry. Deuterium-labeled compounds like (R)-Darifenacin-d4 are valuable tools for quantitative analysis because they have nearly identical chemical properties to their non-deuterated counterparts but can be distinguished by their mass difference in analytical techniques such as mass spectrometry.

Pharmacokinetic Studies

In pharmacokinetic research, (R)-Darifenacin-d4 plays a crucial role in understanding the absorption, distribution, metabolism, and excretion (ADME) processes of Darifenacin. By using this deuterated analog, researchers can accurately track and quantify the parent drug in biological samples such as blood, urine, or tissue.

Analytical Chemistry Applications

The compound improves the accuracy of analytical methods used in:

• Therapeutic drug monitoring

• Metabolic research

• Pharmacokinetic studies

• Quality control of pharmaceutical products

Specifically, (R)-Darifenacin-d4 enhances the precision of mass spectrometry and liquid chromatography methods by serving as a reliable internal standard that compensates for variations during sample preparation and instrument analysis.

Comparative Analysis of Related Compounds

Comparison with Other Darifenacin Forms

The following table presents a comparative analysis of (R)-Darifenacin-d4 and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Primary Application
Darifenacin	C28H30N2O2	426.55	Therapeutic agent for overactive bladder
(R)-Darifenacin	C28H30N2O2	426.55	Enantiomeric impurity of Darifenacin
(R)-Darifenacin-d4	C28H26D4N2O2	430.57	Internal standard, analytical reference
Darifenacin-d4	C28H26D4N2O2	430.57	Internal standard, analytical reference
Darifenacin-d4 Hydrochloride	C28H27D4N2O2Cl	467.04	Internal standard, analytical reference